Cas no 1806834-41-2 (Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate)

• Product Name: Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate
• CAS No: 1806834-41-2
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4853778
• Update Time: 2025-07-17

Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate

• Inchi： 1S/C8H7F3N2O2/c1-15-8(14)5-4(12)2-3(6(9)10)7(11)13-5/h2,6H,12H2,1H3
• InChI Key： GBKPMBXRBOVPMZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(C(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate

Comprehensive Overview of Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1806834-41-2)

Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1806834-41-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its versatile reactivity and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate make it a valuable intermediate in modern organic synthesis. Its amino and ester functional groups allow for further derivatization, enabling the creation of diverse molecular architectures. Recent studies highlight its utility in cross-coupling reactions, a topic frequently searched in academic and industrial chemistry forums. The compound’s stability under various reaction conditions also makes it a preferred choice for high-throughput screening libraries.

In the context of sustainability, Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate aligns with the growing demand for green chemistry solutions. Its efficient synthesis routes, often involving catalytic fluorination, reduce waste and energy consumption—a key concern for environmentally conscious researchers. Searches for fluorinated building blocks and sustainable synthesis have surged, reflecting the industry’s shift toward eco-friendly methodologies. This compound’s compatibility with flow chemistry further enhances its appeal for scalable production.

From a pharmacological perspective, the difluoromethyl group in Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate is of particular interest. Fluorine incorporation often improves metabolic stability and bioavailability, a recurring theme in drug design discussions. Online queries about fluorine in medicinal chemistry and pyridine-based drugs underscore the relevance of this compound. Recent patent filings suggest its use in novel antiviral and anti-inflammatory agents, though detailed clinical data remain proprietary.

Analytical characterization of CAS No. 1806834-41-2 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, topics frequently explored in analytical chemistry circles. The compound’s distinct spectral signatures facilitate its identification in complex mixtures, a feature valuable for quality control in manufacturing. Discussions on HPLC method development for fluorinated compounds often reference derivatives of this scaffold.

In agrochemical research, the pyridine core of Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate has shown promise in developing next-generation crop protection agents. With increasing searches for low-toxicity pesticides and fluorinated agrochemicals, this compound’s potential as a herbicidal or fungicidal precursor is under active investigation. Its mode of action may involve interference with plant amino acid biosynthesis, though further field studies are needed.

The commercial availability of Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate has expanded in recent years, driven by demand from contract research organizations. Procurement-related searches for high-purity fluoropyridines and custom synthesis services often lead to suppliers specializing in this niche. Storage recommendations typically emphasize protection from moisture and light to maintain stability—a practical consideration for end-users.

Emerging applications in material science have also been reported for derivatives of CAS No. 1806834-41-2. Its incorporation into liquid crystal displays (LCDs) and organic semiconductors is being explored, coinciding with rising interest in fluorinated electronic materials. The compound’s ability to modify electronic properties through its fluorine atoms makes it attractive for optoelectronic device development.

Regulatory aspects surrounding Methyl 3-amino-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate remain favorable in most jurisdictions, with no significant restrictions reported. However, researchers are advised to consult local guidelines regarding fluorochemical handling, another frequently searched topic. Proper personal protective equipment (PPE) is recommended during laboratory work, aligning with general chemical safety protocols.

Future research directions for 1806834-41-2 may focus on enantioselective synthesis, as chirality plays a crucial role in many biological applications. The compound’s potential as a precursor to chiral auxiliaries or asymmetric catalysts represents an underexplored area. With asymmetric synthesis being a hot topic in organic chemistry publications, this could open new avenues for investigation.